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Compound of Interest

Compound Name: 3-(2-Phenylethyl)benzoic acid

Cat. No.: B063078 Get Quote

This guide provides a comprehensive technical overview of 3-(2-phenylethyl)benzoic acid, a

significant chemical intermediate. Tailored for researchers, scientists, and professionals in drug

development, this document delves into its chemical and physical properties, synthesis,

analytical characterization, applications, and safety protocols, grounding all information in

verifiable scientific sources.

Introduction: A Molecule of Versatility
3-(2-Phenylethyl)benzoic acid, identified by the CAS number 161373-05-3, is an organic

compound featuring a benzoic acid scaffold substituted at the meta-position with a phenylethyl

group.[1] This unique structural arrangement, combining a carboxylic acid moiety with a non-

polar phenylethyl tail, imparts a chemical character that makes it a valuable building block in

various fields of chemical synthesis.[1] Its utility spans from the development of novel

pharmaceutical agents to its application as a flavoring agent and preservative, underscoring its

versatility.[1] This guide aims to provide a detailed exploration of its scientific attributes and

practical applications.

Physicochemical Properties
The physical and chemical properties of a compound are foundational to its application and

handling. The properties of 3-(2-phenylethyl)benzoic acid are summarized in the table below.

It is important to note that while some of these properties are derived from experimental data,

others are predicted based on computational models, a common practice in chemical data

reporting.
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Property Value Source

CAS Number 161373-05-3 [1]

Molecular Formula C₁₅H₁₄O₂ [1]

Molecular Weight 226.27 g/mol [1]

Boiling Point 373.2 ± 21.0 °C (Predicted) [1]

Density 1.157 ± 0.06 g/cm³ (Predicted) [1]

pKa 4.27 ± 0.10 (Predicted) [1]

Synthesis and Mechanism
The synthesis of 3-(2-phenylethyl)benzoic acid can be achieved through various synthetic

routes. A common and effective approach involves a palladium-catalyzed cross-coupling

reaction, such as the Suzuki or Heck reaction, followed by reduction. Below is a detailed, field-

proven protocol for its synthesis.

Conceptual Synthesis Workflow
The synthesis can be conceptualized as a two-step process:

Carbon-Carbon Bond Formation: Coupling of a phenyl-containing fragment with a benzoic

acid derivative.

Reduction: Conversion of an intermediate functional group to the desired ethyl bridge.

This workflow is illustrated in the following diagram:
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Starting Materials

Reaction Steps

Final Product

3-Bromobenzoic acid ester

Heck Coupling
(Pd catalyst, base)

Styrene

Catalytic Hydrogenation
(e.g., H₂, Pd/C)

Intermediate:
3-(2-Phenylvinyl)benzoic acid ester

Saponification
(e.g., NaOH, H₂O)

Intermediate:
3-(2-Phenylethyl)benzoic acid ester

3-(2-Phenylethyl)benzoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Phenylethyl)benzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b063078#3-2-phenylethyl-benzoic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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